Cas no 6789-88-4 (Hexyl benzoate)

Hexyl benzoate Properties

Names and Identifiers

• Hexyl benzoate
• n-Hexyl benzoate, (Benzoic acid n-hexyl ester)
• Benzoic acid n-hexyl ester
• n-Hexyl benzoate
• Benzoic Acid Hexyl Ester
• 1-Hexylbenzoate
• Hexyl alcohol, benzoate
• +Expand

• MDL： MFCD00051714
• InChIKey： UUGLJVMIFJNVFH-UHFFFAOYSA-N
• Inchi： 1S/C13H18O2/c1-2-3-4-8-11-15-13(14)12-9-6-5-7-10-12/h5-7,9-10H,2-4,8,11H2,1H3
• SMILES： CCCCCCOC(=O)C1=CC=CC=C1
• BRN： 2048117

Computed Properties

• Exact Mass: 206.13100
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 7
• Monoisotopic Mass: 206.131
• Heavy Atom Count: 15
• Complexity: 171
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• LogP: 3.42370
• PSA: 26.30000
• Refractive Index: 1.493
• Boiling Point: 272°C(lit.)
• Flash Point: >110 ºC
• FEMA: 3691
• Color/Form: It has the aroma of woody fragrant River balsam, accompanied by the aroma of fruit. The appearance is liquid
• Density: 0.98

Hexyl benzoate Security Information

• Symbol: GHS07
• RTECS：DH1490000
• WGK Germany：2
• Safety Term：S36
• Safety Instruction： S36
• Risk Phrases：R38
• Hazard Statement： H315
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364
• Prompt：warning
• Storage Condition：Keep in a cool, dry, dark place, in a sealed container or cylinder. Keep away from incompatible materials, sources of ignition, and untrained people. Safety label area. Protect container / cylinder from physical injury.
• Risk Phrases： R38: irritating skin.
• TSCA：Yes

Hexyl benzoate Customs Data

• HS CODE：2916310090
• Customs Data：

  China Customs Code:

  2916310090

  Overview:

  2916310090 Other benzoic acids and their salts and esters. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2916310090 other benzoic acid and its salts and esters.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters